Rodocaine: A Technical Guide for Drug Development Professionals
Rodocaine: A Technical Guide for Drug Development Professionals
An in-depth exploration of the chemical structure, properties, and putative mechanisms of the novel local anesthetic, Rodocaine.
Introduction
Rodocaine is a local anesthetic agent with a chemical structure suggestive of a long-acting mechanism of action.[1] This technical guide provides a comprehensive overview of its core chemical and physical properties, presumed pharmacological action, and representative experimental protocols relevant to its development and evaluation. Due to the limited availability of specific experimental data for Rodocaine, information from the closely related and well-characterized local anesthetic, Lidocaine, is leveraged to provide a foundational understanding for researchers, scientists, and drug development professionals.
Chemical Structure and Properties
Rodocaine, with the IUPAC name 3-[(4aR,7aS)-2,3,4,4a,5,6,7,7a-octahydrocyclopenta[b]pyridin-1-yl]-N-(2-chloro-6-methylphenyl)propanamide, possesses the molecular formula C18H25ClN2O.[1] Its chemical identity is further defined by the CAS registry number 38821-80-6.[1] A summary of its key chemical and computed physicochemical properties is presented in Table 1.
Table 1: Chemical and Physicochemical Properties of Rodocaine
| Property | Value | Source |
| Chemical Identifiers | ||
| IUPAC Name | 3-[(4aR,7aS)-2,3,4,4a,5,6,7,7a-octahydrocyclopenta[b]pyridin-1-yl]-N-(2-chloro-6-methylphenyl)propanamide | PubChem[1] |
| CAS Number | 38821-80-6 | PubChem[1] |
| Molecular Formula | C18H25ClN2O | PubChem[1] |
| Synonyms | R 19,317, Rodocainum | PubChem[1] |
| Physicochemical Data | ||
| Molecular Weight | 320.9 g/mol | PubChem[1] |
| XLogP3 (Computed) | 3.7 | PubChem[1] |
| Hydrogen Bond Donor Count | 1 | PubChem |
| Hydrogen Bond Acceptor Count | 2 | PubChem |
| Rotatable Bond Count | 4 | PubChem |
| Rodocaine Hydrochloride | ||
| Molecular Formula | C18H26Cl2N2O | PubChem[2] |
| Molecular Weight | 357.3 g/mol | PubChem[2] |
| CAS Number | 41847-77-2 | PubChem[2] |
Putative Mechanism of Action: Sodium Channel Blockade
While direct experimental evidence for Rodocaine's mechanism of action is not extensively available, its structural similarity to other amide-type local anesthetics, such as Lidocaine, strongly suggests that it functions as a voltage-gated sodium channel blocker. This mechanism is central to its anesthetic properties.
Voltage-gated sodium channels are critical for the initiation and propagation of action potentials in neurons.[3] Local anesthetics like Rodocaine are thought to reversibly bind to a specific site within the pore of these channels, effectively blocking the influx of sodium ions. This blockade prevents the depolarization of the neuronal membrane, thereby inhibiting the transmission of nerve impulses and resulting in a loss of sensation in the localized area.
The "modulated receptor hypothesis" posits that local anesthetics have different affinities for the various conformational states of the sodium channel (resting, open, and inactivated). They are believed to exhibit higher affinity for the open and inactivated states, which explains the use-dependent nature of the block, where the anesthetic effect is more pronounced in rapidly firing neurons.
Below is a diagram illustrating the proposed signaling pathway of Rodocaine at the neuronal membrane.
Toxicological Profile
Experimental Protocols
Detailed experimental protocols for Rodocaine are not widely published. However, established methodologies for the synthesis, analysis, and biological evaluation of structurally similar amide-type local anesthetics like Lidocaine can serve as a valuable starting point for research and development.
Representative Synthesis Workflow
The synthesis of an amide-type local anesthetic like Rodocaine typically involves a multi-step process. A generalized workflow is depicted below.
A detailed protocol for the synthesis of Lidocaine, which can be adapted for Rodocaine with appropriate modifications to the starting materials and reaction conditions, is as follows:
Synthesis of Lidocaine (Representative Protocol)
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Synthesis of α-Chloro-2,6-dimethylacetanilide:
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To a solution of 2,6-dimethylaniline (B139824) in glacial acetic acid, add chloroacetyl chloride.
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Warm the mixture gently (e.g., to 40-50°C).
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Add a solution of sodium acetate (B1210297) in water to precipitate the product.
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Cool the mixture and collect the α-chloro-2,6-dimethylacetanilide product by filtration.
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Wash the product with water and air dry.
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Synthesis of Lidocaine:
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Reflux the α-chloro-2,6-dimethylacetanilide with an excess of diethylamine (B46881) in a suitable solvent (e.g., toluene) for several hours.
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After the reaction is complete, cool the mixture and add water.
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Separate the organic layer and wash it with water and then with a dilute acid solution to remove unreacted diethylamine.
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Dry the organic layer over an anhydrous drying agent (e.g., sodium sulfate).
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Remove the solvent under reduced pressure to obtain crude Lidocaine.
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Purification:
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The crude product can be purified by recrystallization from a suitable solvent system (e.g., hexane/ether) or by column chromatography.
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Analytical Methodologies
The identity, purity, and concentration of Rodocaine can be determined using a variety of analytical techniques. High-performance liquid chromatography (HPLC) and gas chromatography (GC) are commonly employed for the quantitative analysis of local anesthetics in pharmaceutical formulations.
Representative HPLC Method for Analysis
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Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).
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Mobile Phase: A mixture of an aqueous buffer (e.g., 0.025 M disodium (B8443419) hydrogen phosphate) and an organic modifier (e.g., methanol) in a suitable ratio (e.g., 70:30 v/v), with the pH adjusted as needed (e.g., pH 4.0).
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Flow Rate: 1 mL/min.
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Detection: UV detection at a wavelength appropriate for the analyte (e.g., 220 nm).
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Quantification: Based on the peak area of the analyte compared to a standard curve of known concentrations.
This method should be validated for linearity, accuracy, precision, selectivity, and robustness according to established guidelines (e.g., ICH).
Conclusion
Rodocaine is a promising local anesthetic candidate with a chemical structure that suggests a favorable pharmacological profile. While specific experimental data for Rodocaine is currently limited, this guide provides a foundational understanding of its properties and putative mechanism of action by drawing parallels with the well-characterized local anesthetic, Lidocaine. The provided representative experimental protocols for synthesis and analysis offer a starting point for researchers and drug development professionals to further investigate and characterize this compound. Comprehensive studies on its pharmacokinetics, pharmacodynamics, and toxicology are essential to fully elucidate its therapeutic potential and safety profile.
References
- 1. High-Throughput Analysis of Lidocaine in Pharmaceutical Formulation by Capillary Zone Electrophoresis Using Multiple Injections in a Single Run - PMC [pmc.ncbi.nlm.nih.gov]
- 2. [PDF] High-Throughput Analysis of Lidocaine in Pharmaceutical Formulation by Capillary Zone Electrophoresis Using Multiple Injections in a Single Run | Semantic Scholar [semanticscholar.org]
- 3. cerritos.edu [cerritos.edu]
